N-(3-cyanophenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H18N4O3S2/c1-30-18-7-5-15(6-8-18)13-27-22(29)21-19(9-10-31-21)26-23(27)32-14-20(28)25-17-4-2-3-16(11-17)12-24/h2-11H,13-14H2,1H3,(H,25,28)
• InChI Key: OKAOMDVCDWPGGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=CC(=C4)C#N
• Molecular Formula: C23H18N4O3S2
• Molecular Weight: 462.5 g/mol

Description

N-(3-cyanophenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H18N4O3S2 and its molecular weight is 462.54. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyanophenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyanophenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

Research has highlighted the synthesis of analogues with potent inhibitory activities against human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), critical enzymes in the folate pathway of DNA synthesis. The study indicates that the 5-substituted 2-amino-4-oxo-6-methylthieno[2,3-d]pyrimidine scaffold shows significant dual human TS-DHFR inhibitory activity, suggesting potential applications in cancer therapy (Gangjee et al., 2008).

Synthesis and Structural Analysis

Further research has been conducted on the synthesis routes and structural analysis of related compounds. For example, crystal structure studies of certain 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have been performed, providing insights into their molecular conformations and potential for forming folded structures, which could be crucial for their biological activity and interaction with biomolecular targets (Subasri et al., 2017).

Antitumor Activity

The design and synthesis of derivatives targeting the inhibition of specific enzymes or cellular processes have also been explored, with some compounds showing promising anticancer activity. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been synthesized and tested for their anticancer activity, demonstrating appreciable growth inhibition against various cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial Activity

The antimicrobial potential of novel synthetic compounds, including those bearing the sulfonamide moiety, has been evaluated, revealing their efficacy against various bacterial and fungal strains. This suggests the role of these compounds in developing new antimicrobial agents (Darwish et al., 2014).